An In-depth Technical Guide to N-(2-hydroxyethyl)-N-methylglycine (CAS 26294-19-9)
An In-depth Technical Guide to N-(2-hydroxyethyl)-N-methylglycine (CAS 26294-19-9)
Abstract
N-(2-hydroxyethyl)-N-methylglycine, also known as hydroxyethyl sarcosine, is a versatile zwitterionic amino acid derivative with emerging significance across multiple scientific disciplines. Its unique molecular structure, featuring a tertiary amine, a carboxylic acid, and a hydroxyl group, imparts a valuable combination of properties including surfactancy, potential biological buffering capacity, and utility as a synthetic building block. This guide provides a comprehensive technical overview of its chemical and physical properties, outlines robust methodologies for its synthesis and analysis, explores its current and potential applications, and details critical safety and handling protocols. The insights herein are intended to equip researchers and drug development professionals with the foundational knowledge required to effectively utilize this compound in their work.
Molecular Profile and Physicochemical Properties
N-(2-hydroxyethyl)-N-methylglycine (CAS: 26294-19-9) is structurally a derivative of the endogenous amino acid sarcosine (N-methylglycine), featuring a hydroxyethyl group on the nitrogen atom. This modification significantly alters its physicochemical characteristics, particularly its polarity and potential for hydrogen bonding.
Chemical Identity
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IUPAC Name : 2-[(2-hydroxyethyl)(methyl)amino]acetic acid[1]
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CAS Number : 26294-19-9[1]
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Synonyms : Hydroxyethyl sarcosine, N-(2-hydroxyethyl)sarcosine, 2-((2-Hydroxyethyl)(methyl)amino)acetic acid[1]
Physicochemical Data
The properties of N-(2-hydroxyethyl)-N-methylglycine make it highly soluble in aqueous solutions and suitable for various biological and chemical applications. Its zwitterionic nature, possessing both a positive (quaternary ammonium) and negative (carboxylate) charge at physiological pH, is a key feature.
| Property | Value | Source(s) |
| Molecular Weight | 133.15 g/mol | [1][2] |
| Physical Form | Solid | vendor data |
| XLogP3-AA (Computed) | -3.1 | [1] |
| Hydrogen Bond Donor Count | 2 | [1] |
| Hydrogen Bond Acceptor Count | 4 | [1] |
| Topological Polar Surface Area | 60.8 Ų | [1] |
| Rotatable Bond Count | 4 | [1] |
| pKa (Estimated) | ~8.3 | Inferred from[3] |
Synthesis and Purification
The synthesis of N-(2-hydroxyethyl)-N-methylglycine can be achieved through the N-alkylation of sarcosine (N-methylglycine). Two primary, high-yielding routes are proposed based on established organic chemistry principles.
Proposed Synthesis Pathway
The most direct synthesis involves the hydroxyethylation of the secondary amine of sarcosine. This can be accomplished using either 2-chloroethanol under basic conditions or via ring-opening of ethylene oxide.
Caption: Plausible synthetic routes to N-(2-hydroxyethyl)-N-methylglycine.
Experimental Protocol: Synthesis via 2-Chloroethanol (Route A)
This protocol is based on the well-established Williamson ether synthesis analogue for N-alkylation and dehydrochlorination reactions of chlorohydrins.[4]
Rationale: The reaction proceeds via an Sɴ2 mechanism. Sarcosine is first deprotonated with a base (e.g., NaOH) to form the more nucleophilic sodium N-methylglycinate.[5] This nucleophile then attacks the electron-deficient carbon of 2-chloroethanol, displacing the chloride ion. The use of heat increases the reaction rate. An acidic workup is required to neutralize any remaining base and protonate the final product, facilitating its isolation.
Step-by-Step Methodology:
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Preparation of Nucleophile: Dissolve one molar equivalent of sarcosine (N-methylglycine) in an aqueous solution containing 1.05 molar equivalents of sodium hydroxide at room temperature with stirring until a clear solution of sodium N-methylglycinate is formed.
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Alkylation: To the stirred solution, add 1.1 molar equivalents of 2-chloroethanol dropwise. The rate of addition should be controlled to manage any potential exotherm.
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Reaction: Heat the reaction mixture to 60-80°C and maintain with stirring for 12-24 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS) until the starting material is consumed.
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Workup and Isolation: Cool the reaction mixture to room temperature. Carefully acidify the solution to a pH of ~6.0 using hydrochloric acid. This will protonate the carboxylate and precipitate sodium chloride.
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Purification: Concentrate the solution under reduced pressure to remove the bulk of the water. The resulting residue, containing the product and NaCl, can be purified by recrystallization from an ethanol/water mixture. The higher solubility of the organic product in ethanol compared to NaCl allows for efficient separation. Filter the purified crystals and dry under vacuum.
Analytical Methodologies
Accurate quantification and characterization of N-(2-hydroxyethyl)-N-methylglycine are essential for its application in research and development. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is the recommended method for sensitive and specific analysis.
LC-MS/MS for Quantification in Biological Matrices
This protocol is adapted from established methods for the analysis of underivatized amino acids in complex samples like plasma or cell culture media.[6][7]
Rationale: The zwitterionic and highly polar nature of the analyte makes it challenging to retain on traditional C18 reversed-phase columns. A mixed-mode or HILIC (Hydrophilic Interaction Liquid Chromatography) approach is therefore optimal.[8] Tandem mass spectrometry (MS/MS) provides exceptional specificity and sensitivity by monitoring a specific precursor-to-product ion transition.
Step-by-Step Methodology:
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Sample Preparation (Protein Precipitation): To 100 µL of sample (e.g., plasma, cell lysate), add 400 µL of cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled version of the analyte). Vortex vigorously for 1 minute to precipitate proteins.
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Centrifugation: Centrifuge the mixture at >14,000 x g for 10 minutes at 4°C.
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Extraction: Carefully transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a stream of nitrogen gas.
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Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.
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HPLC-MS/MS Analysis:
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Column: Mixed-mode column (e.g., combining reversed-phase and cation-exchange) or a HILIC column.
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Mobile Phase A: 0.1% Formic acid in water.
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Mobile Phase B: 0.1% Formic acid in acetonitrile.
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Gradient: A typical gradient would start at a high percentage of Mobile Phase B (e.g., 95%), ramp down to elute the polar analyte, followed by a wash and re-equilibration step.
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Mass Spectrometer: Triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.
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MRM Transition: The specific precursor ion [M+H]⁺ (m/z 134.1) would be isolated and fragmented. A stable, high-intensity product ion would be monitored for quantification (e.g., loss of H₂O, m/z 116.1, or loss of COOH, m/z 88.1). The exact transition must be optimized experimentally.
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Caption: Workflow for the quantification of N-(2-hydroxyethyl)-N-methylglycine.
Applications in Research and Drug Development
The unique structure of N-(2-hydroxyethyl)-N-methylglycine lends itself to several applications, ranging from biochemical reagents to potential roles in pharmaceutical formulations.
Zwitterionic Biological Buffer
Like its structural analogue Bicine, N-(2-hydroxyethyl)-N-methylglycine is a "Good's" buffer candidate.[3][9] These buffers are characterized by their zwitterionic nature, high water solubility, and pKa values near physiological pH.[10] With an estimated pKa around 8.3, it could be employed in cell culture media, enzyme assays, and electrophoresis buffers where maintaining a stable pH between 7.5 and 9.0 is critical. Its advantage over simpler buffers like Tris is the lower propensity to interact with biological macromolecules.
Amphoteric Surfactant
The molecule contains both a hydrophilic head (carboxylate and hydroxyl groups) and a moderately hydrophobic component (N-methyl-N-ethyl group), giving it amphoteric surfactant properties. It can be used as an additive in formulations to stabilize oil-water emulsions, such as those found in shampoos, detergents, and certain cosmetic or pharmaceutical creams.[2] Some sources also report mild antibacterial activity against certain strains like Staphylococcus aureus.[2]
Role in Drug Development and Formulation
The parent molecule, N-methylglycine (sarcosine), has been investigated for its role in neuropsychiatric disorders by acting as an inhibitor of the glycine transporter type 1 (GlyT1), thereby enhancing N-methyl-D-aspartate (NMDA) receptor function.[11] A patent discloses the use of alkylated forms of N-methylglycine in pharmaceutical compositions for treating such disorders.[12] This positions N-(2-hydroxyethyl)-N-methylglycine as a potential derivative or precursor for novel central nervous system (CNS) therapeutics.
Furthermore, amino acids and their derivatives are frequently used as stabilizers in pharmaceutical formulations, particularly for protein-based therapeutics, to prevent aggregation and degradation during storage and reconstitution.[13][14][15] The zwitterionic and hydrophilic nature of N-(2-hydroxyethyl)-N-methylglycine makes it a candidate for such applications. Its esterified derivatives are also explored as building blocks to improve the solubility and bioavailability of active pharmaceutical ingredients.[16]
Stability, Degradation, and Storage
Understanding the stability profile of N-(2-hydroxyethyl)-N-methylglycine is crucial for its proper handling and application.
Stability and Degradation
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Thermal Stability: As an amino acid derivative, it is expected to be stable under recommended storage conditions but will decompose at elevated temperatures. Thermal decomposition of amino acids typically occurs between 185°C and 280°C, often involving dehydration and decarboxylation to form cyclic condensates and amides.
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Oxidative Stability: The tertiary amine is susceptible to oxidation, particularly in the presence of metal ions or strong oxidizing agents.
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Chemical Incompatibility: Avoid strong oxidizing agents.
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Storage: The compound should be stored in a well-closed container at room temperature (10°C - 25°C), protected from moisture and light.[2]
Safety and Handling
Adherence to proper safety protocols is mandatory when handling any chemical reagent.
Hazard Identification (GHS Classification)
Based on data submitted to the European Chemicals Agency (ECHA), N-(2-hydroxyethyl)-N-methylglycine is classified with the following hazards:[1]
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H315 : Causes skin irritation. (Warning)[1]
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H319 : Causes serious eye irritation. (Warning)[1]
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H335 : May cause respiratory irritation. (Warning)[1]
Recommended Handling Procedures
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Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), safety glasses with side-shields, and a lab coat.
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Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.
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First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.
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Inhalation: Remove victim to fresh air. If not breathing, give artificial respiration. Seek medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.
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Conclusion
N-(2-hydroxyethyl)-N-methylglycine (CAS 26294-19-9) is a multifunctional molecule with established utility as a surfactant and significant potential as a biological buffer and a building block in pharmaceutical sciences. Its zwitterionic character, high polarity, and synthetic accessibility make it an attractive compound for researchers in chemistry, biochemistry, and drug development. By understanding its fundamental properties, synthesis, and analytical protocols as detailed in this guide, scientists can better harness its potential for innovative applications.
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